Cas no 871332-64-8 (3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid)
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid is a boronic acid derivative featuring a fluorine substituent and a diethylcarbamoyl group on the phenyl ring. This compound is primarily utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The electron-withdrawing fluorine and carbamoyl groups enhance its reactivity and selectivity in coupling processes. Its stability under standard conditions and compatibility with diverse reaction environments make it a valuable reagent in pharmaceutical and materials science research. The boronic acid moiety ensures efficient transmetalation, while the functionalized aromatic core allows for further derivatization, supporting applications in medicinal chemistry and organic synthesis.
871332-64-8 structure
Product Name:3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid
CAS No:871332-64-8
MF:C11H15BFNO3
MW:239.05110669136
MDL:MFCD07363794
CID:719309
PubChem ID:44886928
Update Time:2025-06-08
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(Diethylcarbamoyl)-5-fluorophenyl)boronic acid
- 3-Fluoro-5-(diethylcarbamoyl)benzeneboronic acid
- [3-(diethylcarbamoyl)-5-fluorophenyl]boronic acid
- 3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid
- Boronic acid,B-[3-[(diethylamino)carbonyl]-5-fluorophenyl]-
- DIETHYL 3-BORONO-5-FLUOROBENZAMIDE
- 3-Fluoro-5-(diethylcarbaMoyl)benzeneboronic acid, 98%
- Boronic acid, B-[3-[(diethylamino)carbonyl]-5-fluorophenyl]-
- 3-fluoro-5-(diethylcarbamoyl)phenylboronic acid, AldrichCPR
- [3-(Diethylcarbamoyl)-5-fluoro-phenyl]boronic acid
- BS-24159
- 3-(diethylcarbamoyl)-5-fluorophenylboronic acid
- AB30785
- CS-0174473
- I12390
- (3-(Diethylcarbamoyl)-5-fluorophenyl)boronicacid
- 871332-64-8
- MFCD07363794
- AKOS015853070
- DTXSID00661216
-
- MDL： MFCD07363794
- Inchi： 1S/C11H15BFNO3/c1-3-14(4-2)11(15)8-5-9(12(16)17)7-10(13)6-8/h5-7,16-17H,3-4H2,1-2H3
- InChI Key： PWFQDNPXVAYCOK-UHFFFAOYSA-N
- SMILES： B(C1=CC(F)=CC(C(N(CC)CC)=O)=C1)(O)O
Computed Properties
- Exact Mass: 239.11300
- Monoisotopic Mass: 239.113
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 447.2±55.0 °C at 760 mmHg
- Flash Point: 224.2±31.5 °C
- PSA: 60.77000
- LogP: -0.01250
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 25
- Safety Instruction： 45
-
Hazardous Material Identification：
- Storage Condition：Room temperature storage
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 093220-250mg |
(3-(Diethylcarbamoyl)-5-fluorophenyl)boronic acid, 98% |
871332-64-8 | 98% | 250mg |
$281.00 | 2023-09-10 | |
| Matrix Scientific | 093220-1g |
(3-(Diethylcarbamoyl)-5-fluorophenyl)boronic acid, 98% |
871332-64-8 | 98% | 1g |
$622.00 | 2023-09-10 | |
| Fluorochem | 219834-250mg |
3-(Diethylcarbamoyl)-5-fluorophenyl)boronic acid |
871332-64-8 | 95% | 250mg |
￡100.00 | 2022-03-01 | |
| Fluorochem | 219834-1g |
3-(Diethylcarbamoyl)-5-fluorophenyl)boronic acid |
871332-64-8 | 95% | 1g |
￡225.00 | 2022-03-01 | |
| Fluorochem | 219834-5g |
3-(Diethylcarbamoyl)-5-fluorophenyl)boronic acid |
871332-64-8 | 95% | 5g |
￡750.00 | 2022-03-01 | |
| TRC | F595293-25mg |
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid |
871332-64-8 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | F595293-50mg |
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid |
871332-64-8 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | F595293-100mg |
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid |
871332-64-8 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | F595293-250mg |
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid |
871332-64-8 | 250mg |
$98.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F187352-1g |
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid |
871332-64-8 | 98% | 1g |
¥970.90 | 2023-09-02 |
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:871332-64-8)3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid
Order Number:A853912
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:47
Price ($):150.0/536.0
Email:sales@amadischem.com
3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:871332-64-8)3-Fluoro-5-(diethylcarbamoyl)phenylboronic acid
Purity:99%/99%
Quantity:1g/5g
Price ($):150.0/536.0